Cas no 14294-62-3 (2-Furanmethanol, a-pentyl-)
2-Furanmethanol, a-pentyl- structure
Product Name:2-Furanmethanol, a-pentyl-
CAS No:14294-62-3
MF:C10H16O2
MW:168.232843399048
CID:145224
PubChem ID:85710
Update Time:2025-04-19
2-Furanmethanol, a-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanmethanol, a-pentyl-
- alpha-pentylfuran-2-methanol
- 1-(furan-2-yl)hexan-1-ol
- 2-Furanmethanol, alpha-pentyl-
- alpha-Pentyl-2-furanmethanol
- Furfuryl alcohol, alpha-pentyl-
- Einecs 238-221-1
- α-Pentyl-2-furanmethanol
- SCHEMBL2139138
- 113509-45-8
- alpha-n-pentylfurfuryl alcohol
- 2-Furanmethanol, .alpha.-pentyl-
- AKOS012009686
- DTXSID50275822
- 14294-62-3
- .alpha.-Pentyl-2-furanmethanol
- DTXSID80884744
- NS00053972
- 2-furanmethanol,
- DWNAWEKBEBTKDE-UHFFFAOYSA-N
- A-pentyl-
-
- Inchi: 1S/C10H16O2/c1-2-3-4-6-9(11)10-7-5-8-12-10/h5,7-9,11H,2-4,6H2,1H3
- InChI Key: DWNAWEKBEBTKDE-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CO1)CCCCC
Computed Properties
- Exact Mass: 168.115
- Monoisotopic Mass: 168.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.4A^2
- XLogP3: 2.5
Experimental Properties
- Density: 0.993
- Boiling Point: 221.5°Cat760mmHg
- Flash Point: 87.7°C
- Refractive Index: 1.48
2-Furanmethanol, a-pentyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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